Cas no 65559-51-5 (methyl 2-(2S)-2-amino-3-phenylpropanamidoacetate)

• Product Name: methyl 2-(2S)-2-amino-3-phenylpropanamidoacetate
• CAS No: 65559-51-5
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• MDL: MFCD09725291
• CID: 5233644
• PubChem ID: 11791189
• Update Time: 2025-06-11

methyl 2-(2S)-2-amino-3-phenylpropanamidoacetate Chemical and Physical Properties

Names and Identifiers

• L-Phe-Gly-OMe
• methyl 2-(2S)-2-amino-3-phenylpropanamidoacetate

• MDL： MFCD09725291
• Inchi： 1S/C12H16N2O3/c1-17-11(15)8-14-12(16)10(13)7-9-5-3-2-4-6-9/h2-6,10H,7-8,13H2,1H3,(H,14,16)/t10-/m0/s1
• InChI Key： LMMCSPQKCDZVTC-JTQLQIEISA-N
• SMILES： C(OC)(=O)CNC(=O)[C@H](CC1=CC=CC=C1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on methyl 2-(2S)-2-amino-3-phenylpropanamidoacetate

Methyl 2-(2S)-2-Amino-3-Phenylpropanamidoacetate: An Overview of CAS No. 65559-51-5

Methyl 2-(2S)-2-amino-3-phenylpropanamidoacetate (CAS No. 65559-51-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl L-phenylalanine amide acetate, is a derivative of the essential amino acid L-phenylalanine and has garnered attention for its potential therapeutic properties and role in drug development.

The chemical structure of methyl 2-(2S)-2-amino-3-phenylpropanamidoacetate consists of a phenylalanine moiety linked to an acetate ester through an amide bond. The presence of the phenyl group and the amino acid backbone imparts unique physicochemical properties to this compound, making it a valuable candidate for various biochemical and pharmacological studies.

Recent research has highlighted the importance of methyl 2-(2S)-2-amino-3-phenylpropanamidoacetate in understanding the mechanisms of protein-protein interactions and enzyme inhibition. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain proteases, which are key targets in the treatment of various diseases, including cancer and neurodegenerative disorders.

In the context of drug development, methyl 2-(2S)-2-amino-3-phenylpropanamidoacetate has been explored as a prodrug strategy to enhance the bioavailability and stability of L-phenylalanine derivatives. Prodrugs are inactive precursors that are converted into active drugs within the body, often leading to improved pharmacokinetic profiles and reduced side effects. This approach has shown promise in enhancing the therapeutic efficacy of drugs targeting specific biological pathways.

The synthesis of methyl 2-(2S)-2-amino-3-phenylpropanamidoacetate involves several well-established chemical reactions, including peptide coupling and esterification. These synthetic routes are highly reproducible and can be scaled up for industrial production, making this compound readily available for both academic and commercial applications.

In addition to its potential therapeutic applications, methyl 2-(2S)-2-amino-3-phenylpropanamidoacetate has been utilized as a reference standard in analytical chemistry. Its well-defined structure and high purity make it an ideal candidate for calibrating analytical instruments and validating analytical methods used in quality control processes.

The safety profile of methyl 2-(2S)-2-amino-3-phenylpropanamidoacetate is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in both preclinical and clinical settings. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety.

Recent advancements in computational chemistry have also contributed to our understanding of the molecular dynamics and interactions of molecular 2-(2S)-2-amino-3-phenylpropanamidoacetate. Molecular modeling studies have provided insights into its binding affinities with specific protein targets, which can guide the rational design of more potent and selective drug candidates.

In conclusion, methyl 2-(2S)-2-amino-3-phenylpropanamidoacetate (CAS No. 65559-51-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable biological properties, makes it an attractive candidate for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.